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Compound of Interest

Compound Name: 3,5-Diethylphenol

Cat. No.: B075064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

3,5-Diethylphenol, specifically its melting and boiling points. This document is intended for

researchers, scientists, and professionals in drug development who require precise and reliable

data for their work. The guide includes a summary of quantitative data, detailed experimental

protocols, and a visualization of a relevant biological pathway.

Core Physical Properties of 3,5-Diethylphenol
3,5-Diethylphenol is a disubstituted phenolic compound with the chemical formula C₁₀H₁₄O.

Accurate knowledge of its physical properties, such as melting and boiling points, is crucial for

its application in synthesis, purification, and formulation.

Data Presentation
The following table summarizes the key physical properties of 3,5-Diethylphenol.

Physical Property Value Conditions

Melting Point 76 - 77 °C -

Boiling Point 248 °C 760 Torr
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Experimental Protocols
While specific experimental records for the determination of the physical properties of 3,5-
Diethylphenol are not readily available in public literature, the following protocols describe

standard and reliable methodologies for these measurements, adapted from established

organic chemistry practices. These protocols are analogous to those used for similar phenolic

compounds.

Determination of Melting Point
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

melting point can be determined using a capillary melting point apparatus.

Apparatus and Reagents:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

3,5-Diethylphenol, purified solid

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry, purified 3,5-Diethylphenol is placed in a mortar

and finely ground with a pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into

the sealed end. This process is repeated until a column of 2-3 mm of tightly packed sample

is achieved.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus.
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Heating and Observation: The apparatus is turned on, and the temperature is increased at a

rapid rate initially. A preliminary, approximate melting point is observed.

Accurate Determination: The apparatus is allowed to cool. A fresh capillary tube with the

sample is placed in the apparatus, and the temperature is raised rapidly to about 10-15 °C

below the approximate melting point. The heating rate is then adjusted to a slow rate of 1-2

°C per minute.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (completion of

melting) are recorded. This range is reported as the melting point.

Determination of Boiling Point
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

pressure of the gas above it. The normal boiling point is measured at an atmospheric pressure

of 760 Torr. A common method for determining the boiling point of a small quantity of liquid is

the micro boiling point or Siwoloboff method.

Apparatus and Reagents:

Thiele tube or a similar heating bath (e.g., oil bath with a stirrer)

Thermometer (calibrated)

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

3,5-Diethylphenol, purified liquid (if the sample is solid at room temperature, it should be

gently heated to its molten state)

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: Approximately 0.5 mL of 3,5-Diethylphenol is placed in the small test

tube.
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Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer using a rubber band or a wire,

ensuring the bulb of the thermometer is level with the sample. The entire assembly is then

clamped and immersed in the heating bath (Thiele tube or oil bath), ensuring the sample is

below the level of the heating fluid.

Heating: The heating bath is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and slowly bubble out.

Observation: The heating is continued until a continuous and rapid stream of bubbles

emerges from the open end of the capillary tube. At this point, the heating is stopped.

Data Recording: The liquid in the heating bath is allowed to cool while being stirred. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded. This temperature is the boiling point of the liquid at the ambient atmospheric

pressure. For a normal boiling point, a pressure correction may be necessary if the

atmospheric pressure is not 760 Torr.

Biodegradation Pathway of Alkylphenols
While a specific signaling pathway for 3,5-Diethylphenol is not extensively documented, its

structural similarity to other alkylphenols, such as 3,5-dimethylphenol, suggests a plausible

biodegradation pathway in microorganisms like Pseudomonas species. These bacteria are

known to degrade aromatic compounds. The following diagram illustrates a hypothetical

metabolic pathway for the aerobic degradation of 3,5-Diethylphenol.

3,5-Diethylphenol 4,6-Diethylcatechol

Phenol Hydroxylase
(Monooxygenase) 2-Hydroxy-4,6-diethyl

-muconic semialdehyde

Catechol 2,3-Dioxygenase
(meta-cleavage) IntermediatesHydrolase TCA CycleFurther metabolism

Click to download full resolution via product page

Caption: Hypothetical aerobic biodegradation pathway of 3,5-Diethylphenol by a meta-

cleavage route.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 3,5-Diethylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075064#physical-properties-of-3-5-diethylphenol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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